1-(4-Ethoxybenzyl)-4-(2-fluorobenzoyl)piperazine
Overview
Description
1-(4-Ethoxybenzyl)-4-(2-fluorobenzoyl)piperazine, also known as EFDP, is a chemical compound that belongs to the class of piperazine derivatives. It has been extensively studied for its potential use in various scientific research applications due to its unique properties and mechanism of action.
Mechanism of Action
1-(4-Ethoxybenzyl)-4-(2-fluorobenzoyl)piperazine acts as a selective serotonin reuptake inhibitor (SSRI) and a partial agonist of the 5-HT1A receptor. It also binds to the dopamine D2 receptor and has a moderate affinity for the alpha-1 adrenergic receptor. These mechanisms of action make 1-(4-Ethoxybenzyl)-4-(2-fluorobenzoyl)piperazine a potential candidate for the treatment of various psychiatric disorders.
Biochemical and Physiological Effects:
1-(4-Ethoxybenzyl)-4-(2-fluorobenzoyl)piperazine has been shown to increase the levels of serotonin and dopamine in the brain, leading to an improvement in mood and a reduction in anxiety and depression symptoms. It also has a mild sedative effect, which can help to reduce agitation and promote relaxation.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1-(4-Ethoxybenzyl)-4-(2-fluorobenzoyl)piperazine for lab experiments is its high selectivity for the serotonin and dopamine receptors, which makes it a useful tool for studying the mechanisms of these neurotransmitters. However, one of the main limitations of 1-(4-Ethoxybenzyl)-4-(2-fluorobenzoyl)piperazine is its low solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several potential future directions for research on 1-(4-Ethoxybenzyl)-4-(2-fluorobenzoyl)piperazine, including further studies on its mechanism of action and its potential use in the treatment of various psychiatric disorders. Additionally, there is a need for more research on the safety and toxicity of 1-(4-Ethoxybenzyl)-4-(2-fluorobenzoyl)piperazine, as well as its potential interactions with other medications. Overall, 1-(4-Ethoxybenzyl)-4-(2-fluorobenzoyl)piperazine has the potential to be a valuable tool in the field of neuroscience research and in the development of new treatments for psychiatric disorders.
Synthesis Methods
1-(4-Ethoxybenzyl)-4-(2-fluorobenzoyl)piperazine can be synthesized using several methods, including the reaction of piperazine with 2-fluorobenzoyl chloride and 4-ethoxybenzyl alcohol. The reaction is usually carried out under controlled conditions to obtain a high yield of the desired product.
Scientific Research Applications
1-(4-Ethoxybenzyl)-4-(2-fluorobenzoyl)piperazine has been used in various scientific research applications, including as a potential treatment for anxiety and depression disorders. It has also been studied for its potential use in the treatment of schizophrenia and other psychiatric disorders.
properties
Product Name |
1-(4-Ethoxybenzyl)-4-(2-fluorobenzoyl)piperazine |
|---|---|
Molecular Formula |
C20H23FN2O2 |
Molecular Weight |
342.4 g/mol |
IUPAC Name |
[4-[(4-ethoxyphenyl)methyl]piperazin-1-yl]-(2-fluorophenyl)methanone |
InChI |
InChI=1S/C20H23FN2O2/c1-2-25-17-9-7-16(8-10-17)15-22-11-13-23(14-12-22)20(24)18-5-3-4-6-19(18)21/h3-10H,2,11-15H2,1H3 |
InChI Key |
PLJRRMMLTVLRMK-UHFFFAOYSA-N |
SMILES |
CCOC1=CC=C(C=C1)CN2CCN(CC2)C(=O)C3=CC=CC=C3F |
Canonical SMILES |
CCOC1=CC=C(C=C1)CN2CCN(CC2)C(=O)C3=CC=CC=C3F |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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